Cas no 2229580-40-7 (methyl 3-(3-bromopyridin-2-yl)-3-hydroxypropanoate)

• Product Name: methyl 3-(3-bromopyridin-2-yl)-3-hydroxypropanoate
• CAS No: 2229580-40-7
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 6210792
• PubChem ID: 165644444
• Update Time: 2025-07-21

methyl 3-(3-bromopyridin-2-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-bromopyridin-2-yl)-3-hydroxypropanoate
• EN300-1926917
• 2229580-40-7

• Inchi： 1S/C9H10BrNO3/c1-14-8(13)5-7(12)9-6(10)3-2-4-11-9/h2-4,7,12H,5H2,1H3
• InChI Key： HJBXFICCBMKHAD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(CC(=O)OC)O

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 3-(3-bromopyridin-2-yl)-3-hydroxypropanoate

Comprehensive Overview of Methyl 3-(3-Bromopyridin-2-yl)-3-Hydroxypropanoate (CAS No. 2229580-40-7)

Methyl 3-(3-bromopyridin-2-yl)-3-hydroxypropanoate (CAS No. 2229580-40-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is widely recognized for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. With the increasing demand for novel heterocyclic compounds in drug discovery, methyl 3-(3-bromopyridin-2-yl)-3-hydroxypropanoate has emerged as a key building block for developing targeted therapies.

The compound's molecular structure features a 3-bromopyridine core linked to a hydroxypropanoate ester group, which enhances its reactivity and versatility in organic transformations. Researchers are particularly interested in its potential applications in catalysis, medicinal chemistry, and material science. Recent studies highlight its role in synthesizing kinase inhibitors and antiviral agents, aligning with the growing focus on precision medicine and infectious disease treatment.

From an industrial perspective, CAS No. 2229580-40-7 is often discussed in the context of green chemistry and sustainable synthesis. As environmental regulations become stricter, manufacturers are exploring eco-friendly methods to produce such intermediates. The compound's compatibility with microwave-assisted reactions and flow chemistry techniques has been a trending topic in academic forums, addressing the need for energy-efficient processes.

Analytical characterization of methyl 3-(3-bromopyridin-2-yl)-3-hydroxypropanoate typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure high purity standards, which are critical for its use in high-throughput screening and combinatorial chemistry. The compound's stability under various pH conditions also makes it suitable for formulation development in pharmaceutical applications.

In the context of intellectual property, CAS 2229580-40-7 has been referenced in multiple patent filings related to cancer therapeutics and neurodegenerative disease research. This reflects the compound's relevance in addressing global health challenges. Additionally, its structural similarity to nicotinamide derivatives has sparked interest in metabolic disorder research, a rapidly growing field due to rising diabetes and obesity rates worldwide.

The commercial availability of methyl 3-(3-bromopyridin-2-yl)-3-hydroxypropanoate through specialty chemical suppliers has facilitated its adoption in both academic and industrial laboratories. Current market trends indicate increasing demand for such fine chemicals, driven by the expansion of contract research organizations and biotech startups. Proper storage recommendations typically emphasize protection from moisture and light to maintain the compound's integrity over extended periods.

Future research directions for this compound may explore its potential in photopharmacology and bioorthogonal chemistry, two cutting-edge areas that combine chemical biology with therapeutic development. As the scientific community continues to investigate structure-activity relationships of pyridine derivatives, methyl 3-(3-bromopyridin-2-yl)-3-hydroxypropanoate will likely remain an important tool for drug discovery pipelines and material innovation projects.